Cas no 100482-26-6 (Benzoic acid,4-ethoxy-3,5-dipropyl-, ethyl ester)

• Product Name: Benzoic acid,4-ethoxy-3,5-dipropyl-, ethyl ester
• CAS No: 100482-26-6
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• CID: 175471
• PubChem ID: 57879
• Update Time: 2025-04-19

Benzoic acid,4-ethoxy-3,5-dipropyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-ethoxy-3,5-dipropyl-, ethyl ester
• ethyl 4-ethoxy-3,5-dipropylbenzoate
• 3,5-Dipropyl-4-ethoxybenzoic acid ethyl ester
• 4-Aethoxy-3.5-dipropyl-benzoesaeure-aethylester
• AC1L1NVW
• AC1Q64FL
• ACMC-20m3ix
• BENZOIC ACID, 3,5-DIPROPYL-4-ETHOXY-, ETHYL ESTER
• BRN 2590799
• CTK3J8980
• DTXSID30143318
• 100482-26-6

• Inchi： 1S/C17H26O3/c1-5-9-13-11-15(17(18)20-8-4)12-14(10-6-2)16(13)19-7-3/h11-12H,5-10H2,1-4H3
• InChI Key： BXARXLWSBTVJNV-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(C(=O)OCC)=CC=1CCC)CCC

Computed Properties

• Exact Mass: 278.18828
• Monoisotopic Mass: 278.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 5.2

Experimental Properties

• Density: 0.983
• Boiling Point: 380.5°Cat760mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.493
• PSA: 35.53
• LogP: 4.16700